Cas no 403-18-9 (4-Fluoro-3-iodobenzoic acid)

4-Fluoro-3-iodobenzoic acid is a halogenated benzoic acid derivative featuring both fluorine and iodine substituents on its aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, where its unique substitution pattern enables selective functionalization. The presence of fluorine enhances metabolic stability, while the iodine moiety facilitates further cross-coupling reactions, such as Suzuki or Sonogashira couplings. Its high purity and well-defined structure make it suitable for precision chemical transformations. The compound is typically supplied as a crystalline solid, ensuring consistent handling and storage stability. Researchers value it for its role in constructing complex molecules with tailored electronic and steric properties.

4-Fluoro-3-iodobenzoic acid structure

Product Name:4-Fluoro-3-iodobenzoic acid

CAS No:403-18-9

MF:C₇H₄FIO₂

MW:266.008337974548

MDL:MFCD03788556

CID:925633

PubChem ID:10361

Update Time:2025-06-09

4-Fluoro-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-3-iodobenzoic acid
- 4-FLUORO-3-IODOBENZOIC ACID
- Benzoic acid, 4-fluoro-3-iodo-
- 3-iodo-4-fluorobenzoic acid
- 4-Fluor-3-jod-benzoesaeure
- 4-fluoro-3-iodo-benzoic acid
- BUTTPARK 122
- J-515371
- SCHEMBL7756184
- AM20050091
- DTXSID00274507
- CS-W014591
- IKSOHJRYPQRTLQ-UHFFFAOYSA-N
- DB-010523
- AKOS015919932
- EN300-107765
- 4-fluoro-3-iodobenzoic acid, AldrichCPR
- SY101473
- 4-fluoro-3-iodobenzoicacid
- MFCD03788556
- BCP26635
- 403-18-9
- PS-7330
- Z1269207858
- A20338
- MDL： MFCD03788556
- Inchi： 1S/C7H4FIO2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H,10,11)
- InChI Key： IKSOHJRYPQRTLQ-UHFFFAOYSA-N
- SMILES： IC1=C(C=CC(C(=O)O)=C1)F

Computed Properties

Exact Mass: 265.92400
Monoisotopic Mass: 265.924
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3A^2
XLogP3: 2.2

Experimental Properties

Density: 2.074
Melting Point: 174-176 ºC
Boiling Point: 339 ºC
Flash Point: 159 ºC
Refractive Index: 1.637
PSA: 37.30000
LogP: 2.12850
Sensitiveness: Light Sensitive

4-Fluoro-3-iodobenzoic acid Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
Storage Condition：Store at room temperature

4-Fluoro-3-iodobenzoic acid Pricemore >>

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